Cas no 477856-20-5 (Ethyl 2-(2-amino1,2,4triazolo1,5-apyrimidin-7-yl)-3-(2-chloro-6-fluorophenyl)propanoate)

• Product Name: Ethyl 2-(2-amino1,2,4triazolo1,5-apyrimidin-7-yl)-3-(2-chloro-6-fluorophenyl)propanoate
• CAS No: 477856-20-5
• MDL: MFCD01871427
• CID: 4652523
• Update Time: 2025-06-15

Ethyl 2-(2-amino1,2,4triazolo1,5-apyrimidin-7-yl)-3-(2-chloro-6-fluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-amino1,2,4triazolo1,5-apyrimidin-7-yl)-3-(2-chloro-6-fluorophenyl)propanoate

• MDL： MFCD01871427

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on Ethyl 2-(2-amino1,2,4triazolo1,5-apyrimidin-7-yl)-3-(2-chloro-6-fluorophenyl)propanoate

Ethyl 2-(2-amino-1,2,4-triazolo[1,5-a]pyrimidin-7-yl)-3-(2-chloro-6-fluorophenyl)propanoate (CAS No. 477856-20-5): A Comprehensive Overview

Ethyl 2-(2-amino-1,2,4-triazolo[1,5-a]pyrimidin-7-yl)-3-(2-chloro-6-fluorophenyl)propanoate, with the CAS number 477856-20-5, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly its triazolo[1,5-a]pyrimidine core and the presence of fluorine and chlorine substituents, contribute to its unique pharmacological properties.

The synthesis and characterization of Ethyl 2-(2-amino-1,2,4-triazolo[1,5-a]pyrimidin-7-yl)-3-(2-chloro-6-fluorophenyl)propanoate have been extensively studied to understand its potential therapeutic applications. The compound's molecular structure incorporates several key functional groups that are known to interact with biological targets, including enzymes and receptors. These interactions are critical for modulating biological pathways and have implications in the treatment of various diseases.

Recent research has highlighted the importance of fluorinated aromatic compounds in drug design due to their enhanced metabolic stability and binding affinity. The presence of a 2-chloro-6-fluorophenyl group in Ethyl 2-(2-amino-1,2,4-triazolo[1,5-a]pyrimidin-7-yl)-3-(2-chloro-6-fluorophenyl)propanoate is particularly noteworthy, as it has been shown to improve the pharmacokinetic properties of related compounds. This feature makes it an attractive scaffold for developing novel therapeutic agents.

The triazolo[1,5-a]pyrimidine moiety is another critical component of this compound that has been extensively studied for its biological activity. This heterocyclic ring system is known to exhibit a variety of pharmacological effects, including antiviral, antibacterial, and anticancer properties. The incorporation of an amino group at the 2-position of the triazolo[1,5-a]pyrimidine ring further enhances its potential as a pharmacophore by allowing for additional interactions with biological targets.

In vitro studies have demonstrated that Ethyl 2-(2-amino-1,2,4-triazolo[1,5-a]pyrimidin-7-yl)-3-(2-chloro-6-fluorophenyl)propanoate exhibits promising activity against several disease-related targets. For instance, research has shown that this compound can inhibit the activity of specific enzymes involved in cancer cell proliferation. Additionally, preliminary studies suggest that it may have immunomodulatory effects, making it a potential candidate for treating inflammatory diseases.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the triazolo[1,5-a]pyrimidine ring system followed by the introduction of the ethyl propanoate moiety and the fluorinated phenyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

The pharmacokinetic properties of Ethyl 2-(2-amino-1,2,4-triazolo[1,5-a]pyrimidin-7-yl)-3-(2-chloro-6-fluorophenyl)propanoate have also been evaluated in preclinical studies. These studies have shown that the compound exhibits good oral bioavailability and moderate tissue distribution. Furthermore, preliminary toxicity studies indicate that it is well-tolerated at therapeutic doses, suggesting its potential for further development into a clinical candidate.

The development of novel drug candidates often involves virtual screening and computational modeling to identify promising scaffolds with favorable pharmacological properties. In this context, Ethyl 2-(2-amino-1,2,4-triazolo[1,5-a]pyrimidin-7-yl)-3-(2-chloro-6-fluorophenyl)propanoate has been subjected to various computational analyses to predict its binding affinity to target proteins. These analyses have provided valuable insights into its mode of action and have guided further optimization efforts.

The future prospects for Ethyl 2-(2-amino-1,2,4-triazolo[1,5-a]pyrimidin-7-yl)-3-(2-chloro-6-fluorophenyl)propanoate are promising given its unique structural features and demonstrated biological activity. Ongoing research aims to further optimize its pharmacological properties through structure-based drug design approaches. Additionally, clinical trials are being planned to evaluate its efficacy and safety in human subjects.

In conclusion,Ethyl 2-(2-amino-1，